Cas no 1909313-31-0 (4-oxo-4H-pyrano2,3-cpyridine-2-carboxylic acid hydrochloride)

• Product Name: 4-oxo-4H-pyrano2,3-cpyridine-2-carboxylic acid hydrochloride
• CAS No: 1909313-31-0
• MDL: MFCD29763329
• CID: 4628750
• PubChem ID: 122156822
• Update Time: 2025-10-29

4-oxo-4H-pyrano2,3-cpyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride
• 4-oxo-4H-pyrano2,3-cpyridine-2-carboxylic acid hydrochloride

• MDL： MFCD29763329

Additional information on 4-oxo-4H-pyrano2,3-cpyridine-2-carboxylic acid hydrochloride

Introduction to 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride (CAS No. 1909313-31-0)

4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride (CAS No. 1909313-31-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyranopyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride is characterized by a fused pyranopyridine ring system with a carboxylic acid moiety and a hydrochloride salt. The presence of the hydrochloride salt enhances the compound's solubility in aqueous media, making it more suitable for pharmaceutical formulations. The compound's molecular formula is C₁₂H₈N₂O₄·HCl, and its molecular weight is approximately 287.65 g/mol.

Recent studies have explored the pharmacological properties of 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound exhibits potent antiviral effects against a range of viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action is thought to involve the inhibition of viral replication through interference with viral protein synthesis or assembly.

The anticancer potential of 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride has also been a focus of recent research. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and cell cycle arrest, thereby inhibiting cancer cell proliferation. Mechanistic studies suggest that these effects are mediated through the activation of caspase-dependent apoptotic pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

To further validate these findings, several preclinical studies have been conducted using animal models. For instance, in a mouse model of colon cancer, treatment with 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride resulted in a significant reduction in tumor size and an increase in survival rates. These results highlight the potential of this compound as a promising candidate for cancer therapy.

The safety profile of 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride has also been evaluated in preclinical toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride (CAS No. 1909313-31-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.